Cas no 497855-39-7 (2H-1,2,3-Triazole-4-carboxylicacid,2-propyl-,methylester(9CI))

2H-1,2,3-Triazole-4-carboxylicacid,2-propyl-,methylester(9CI) structure
497855-39-7 structure
Product Name:2H-1,2,3-Triazole-4-carboxylicacid,2-propyl-,methylester(9CI)
CAS No:497855-39-7
MF:C7H11N3O2
MW:169.181141138077
CID:1018943
PubChem ID:22938523
Update Time:2025-04-20

2H-1,2,3-Triazole-4-carboxylicacid,2-propyl-,methylester(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2H-1,2,3-Triazole-4-carboxylicacid,2-propyl-,methylester(9CI)
    • SCHEMBL5656055
    • methyl 2-propyl-1,2,3-triazole-4-carboxylate
    • methyl 2-propyl-2H-1,2,3-triazole-4-carboxylate
    • 497855-39-7
    • PKTJPTDTTCAEPP-UHFFFAOYSA-N
    • methyl2-propyl-2H-1,2,3-triazole-4-carboxylate
    • Inchi: 1S/C7H11N3O2/c1-3-4-10-8-5-6(9-10)7(11)12-2/h5H,3-4H2,1-2H3
    • InChI Key: PKTJPTDTTCAEPP-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=NN(CCC)N=1)=O

Computed Properties

  • Exact Mass: 169.085126602g/mol
  • Monoisotopic Mass: 169.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 57Ų

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